(2-Methyl-benzylamino)-acetic acid
Overview
Description
(2-Methyl-benzylamino)-acetic acid is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photodecarboxylation and Photocaging
- Photodecarboxylation : A study by Blake et al. (2006) investigated the photodecarboxylation of xanthone acetic acids, leading to the production of methyl products. This reaction, involving an intermediate benzylic carbanion, suggests potential applications for (2-Methyl-benzylamino)-acetic acid in photodecarboxylation processes (Blake, Gagnon, Lukeman, & Scaiano, 2006).
Chemical Synthesis and Modifications
- Synthesis of Novel Derivatives : Tolkunov et al. (2004) described the acylation and cyclodehydration of various acetic acid arylamides, leading to the synthesis of new derivatives. This indicates that this compound could be used to synthesize diverse chemical compounds (Tolkunov, Tolkunov, & Dulenko, 2004).
Analytical Applications
- Analytical Techniques : Jones and Pridham (1953) utilized benzidine in acetic acid for the quantitative estimation of sugars, demonstrating a potential analytical application for this compound in the field of sugar analysis (Jones & Pridham, 1953).
Pharmaceutical and Medicinal Chemistry
- Drug Synthesis : Research in pharmaceutical and medicinal chemistry, such as the work by Lei (2013) on the synthesis of 2-methyl benzimidazole, points to potential applications of this compound in the synthesis of medical and dye intermediates (Lei, 2013).
Material Science and Polymer Chemistry
- Photopolymerization : Ghosh and Mukherjee (1986) investigated the initiation of photopolymerization using acetic acid derivatives, indicating a potential application of this compound in photopolymerization processes in material science (Ghosh & Mukherjee, 1986).
Corrosion Inhibition
- Corrosion Inhibition : Amin and Ibrahim (2011) explored the use of acetic acid derivatives for mild steel corrosion control, suggesting the possible use of this compound in corrosion inhibition (Amin & Ibrahim, 2011).
Properties
IUPAC Name |
2-[(2-methylphenyl)methylamino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-8-4-2-3-5-9(8)6-11-7-10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSHQMEULJGMJPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30530860 | |
Record name | N-[(2-Methylphenyl)methyl]glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30530860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
702629-73-0 | |
Record name | N-[(2-Methylphenyl)methyl]glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30530860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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